![molecular formula C22H26N2O2S B4021958 N-cyclohexyl-2-{[3-(phenylthio)propanoyl]amino}benzamide](/img/structure/B4021958.png)
N-cyclohexyl-2-{[3-(phenylthio)propanoyl]amino}benzamide
Description
Synthesis Analysis
The synthesis of benzamide derivatives, including those structurally related to N-cyclohexyl-2-{[3-(phenylthio)propanoyl]amino}benzamide, often involves direct acylation reactions or base-catalyzed N-benzoylation. For example, a series of N-(cyano(naphthalen-1-yl)methyl)benzamide derivatives were synthesized through direct acylation reactions of 2-amino-2-(naphthalen-1-yl)acetonitrile, showcasing a method that could potentially be applied to the synthesis of this compound (Younes et al., 2020).
Molecular Structure Analysis
The molecular structure of benzamide derivatives can be elucidated using X-ray crystallography, as demonstrated in studies on similar compounds. For instance, the structure of N-(Cyano(naphthalen-1-yl)methyl)benzamides was revealed through X-ray single crystallography, providing a model for understanding the structural aspects of this compound (Younes et al., 2020).
Chemical Reactions and Properties
Benzamide derivatives exhibit a variety of chemical reactions, including colorimetric sensing of anions and interactions with nucleophiles, which could be reflective of the reactivity of this compound. The colorimetric sensing behavior of certain benzamide compounds towards fluoride anions, attributed to a deprotonation-enhanced intramolecular charge transfer mechanism, is a notable chemical property (Younes et al., 2020).
Physical Properties Analysis
The solid-state properties, including crystallography and hydrogen bonding interactions, are critical for understanding the physical characteristics of benzamide derivatives. These properties can significantly affect the solubility, stability, and overall behavior of the compounds in various environments.
Chemical Properties Analysis
The chemical properties of benzamide derivatives, such as their reactivity with different chemical agents and potential as sensors or inhibitors, provide insights into their applications in chemical and biological systems. The synthesis and reactivity of these compounds suggest a versatility that could extend to this compound, although direct studies on this specific compound are needed to fully understand its properties.
For further exploration of the chemical and physical properties of benzamide derivatives and related compounds, the following references provide valuable insights:
- (Younes et al., 2020)
- Additional studies on benzamide derivatives and their synthesis, structure, and properties are available but not directly related to this compound, highlighting the need for specific research on this compound.
properties
IUPAC Name |
N-cyclohexyl-2-(3-phenylsulfanylpropanoylamino)benzamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H26N2O2S/c25-21(15-16-27-18-11-5-2-6-12-18)24-20-14-8-7-13-19(20)22(26)23-17-9-3-1-4-10-17/h2,5-8,11-14,17H,1,3-4,9-10,15-16H2,(H,23,26)(H,24,25) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUTAUNPEIUHBQG-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)NC(=O)C2=CC=CC=C2NC(=O)CCSC3=CC=CC=C3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H26N2O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
382.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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